Cas no 6001-76-9 (chlorogenic acid hemihydrate)

chlorogenic acid hemihydrate structure
chlorogenic acid hemihydrate structure
Product Name:chlorogenic acid hemihydrate
CAS No:6001-76-9
MF:C32H38O19
MW:726.63273191452
CID:46321
PubChem ID:71306904
Update Time:2025-04-18

chlorogenic acid hemihydrate Chemical and Physical Properties

Names and Identifiers

    • chlorogenic acid hemihydrate
    • (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid,hydrate
    • 3-O-(3,4-Dihydroxycinnamoyl)-D-quinic acid hemihydrate
    • Chlorogenic acid hemihydrate, >=98.0% (T)
    • DTXSID80745381
    • (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid;hydrate
    • (1S,3R,4R,5R)-3-{[(2E)-3-(3,4-Dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid--water (2/1)
    • CHLOROGENICACIDHEMIHYDRATE
    • 6001-76-9
    • KMUJVRDSAIKKTF-MTDLMOCGSA-N
    • MDL: MFCD02179353
    • Inchi: 1S/2C16H18O9.H2O/c2*17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21;/h2*1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23);1H2/b2*4-2+;/t2*11-,12-,14-,16+;/m11./s1
    • InChI Key: KMUJVRDSAIKKTF-MTDLMOCGSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)O)(C1)O)O)O.O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)O)(C1)O)O)O.O

Computed Properties

  • Exact Mass: 726.20100
  • Monoisotopic Mass: 726.20072898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 10
  • Complexity: 534
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 136
  • XLogP3: nothing
  • Topological Polar Surface Area: 331Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 206-210 ºC
  • PSA: 338.73000
  • LogP: -1.35610
  • Merck: 14,2142
  • Specific Rotation: -40.5±1 º(c=2.8%, ethanol)
  • Solubility: Not determined

chlorogenic acid hemihydrate Security Information

  • WGK Germany:3
  • RTECS:GU8480000

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